Methyl (4-cyano-2-fluoro-5-methoxyphenyl)acetate
Cat. No. B8300790
M. Wt: 223.20 g/mol
InChI Key: WHOOJNWGGXXXII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673920B2
Procedure details
To a solution of (4-cyano-2-fluoro-5-methoxyphenyl)acetic acid (5.0 g, 24 mmol) in methanol (50 mL) at 0° C. was added thionyl chloride (2.3 mL, 31 mmol) drop-wise. The mixture warmed slowly to rt and stirred 12 h, then was concentrated in vacuo and dried under high vacuum to provide methyl(4-Cyano-2-fluoro-5-methoxyphenyl)acetate. 1H NMR (500 MHz, CD3OD) δ 7.35 (d, J=5.3 Hz, 1H), 7.19 (d, J=5.4 Hz, 1H), 3.96 (s, 3H), 3.82 (s, 3H), 3.81 (s, 2H).
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[C:8]([O:9][CH3:10])=[CH:7][C:6]([CH2:11][C:12]([OH:14])=[O:13])=[C:5]([F:15])[CH:4]=1)#[N:2].S(Cl)(Cl)=O.[CH3:20]O>>[CH3:20][O:13][C:12](=[O:14])[CH2:11][C:6]1[CH:7]=[C:8]([O:9][CH3:10])[C:3]([C:1]#[N:2])=[CH:4][C:5]=1[F:15]
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(#N)C1=CC(=C(C=C1OC)CC(=O)O)F
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Name
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Quantity
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2.3 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred 12 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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dried under high vacuum
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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COC(CC1=C(C=C(C(=C1)OC)C#N)F)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
